Cas no 2227641-28-1 ((1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol
• CAS No: 2227641-28-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5922053
• PubChem ID: 96224081
• Update Time: 2025-10-28

(1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol
• 2227641-28-1
• EN300-1734687

• Inchi： 1S/C9H19NO/c1-7-2-4-8(5-3-7)9(11)6-10/h7-9,11H,2-6,10H2,1H3/t7?,8?,9-/m1/s1
• InChI Key： PXVLIDWNEMBKPH-AMDVSUOASA-N
• SMILES： O[C@H](CN)C1CCC(C)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol

Compound CAS No. 2227641-28-1: (1S)-2-Amino-1-(4-Methylcyclohexyl)Ethan-1-Ol

The compound with CAS number 2227641-28-1, commonly referred to as (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, which are widely studied for their role in drug design, catalysis, and material science. The molecule features a chiral center at the carbon bearing the hydroxyl group, making it an interesting candidate for stereochemical studies and enantioselective synthesis.

Structural Insights: The molecule consists of a cyclohexane ring substituted with a methyl group at the 4-position. Attached to this ring is an ethan-1-ol group, which carries an amino substituent at the second carbon. The stereochemistry at the hydroxyl-bearing carbon is specified as (S), indicating a specific spatial arrangement of substituents around this chiral center. This configuration is critical for determining the compound's physical properties, reactivity, and biological activity.

Synthesis and Characterization: Recent advancements in asymmetric synthesis have enabled the efficient preparation of (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol. Researchers have employed various strategies, including enzymatic catalysis and organocatalytic methods, to achieve high enantiomeric excess in its synthesis. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing detailed insights into its molecular geometry and packing behavior.

Physical and Chemical Properties: Studies on the physical properties of (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol reveal its melting point, boiling point, solubility, and density under standard conditions. These properties are essential for understanding its behavior in different chemical environments and its suitability for various applications. The compound exhibits moderate solubility in polar solvents due to the presence of both hydrophilic (amino and hydroxyl groups) and hydrophobic (cyclohexane ring) moieties.

Biological Activity: Recent research has explored the biological activity of (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol, particularly in the context of enzyme inhibition and drug delivery systems. The amino alcohol functionality makes it a potential candidate for hydrogen bonding interactions with biomolecules, which is crucial for bioavailability and target binding. Preclinical studies have shown promising results in terms of cytotoxicity profiles and pharmacokinetic parameters.

Applications in Drug Design: The unique combination of chirality and functional groups in (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-ol positions it as a valuable building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been leveraged in designing transition metal catalysts for organic transformations. Additionally, the compound has been investigated as a potential precursor for bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Environmental Considerations: As part of sustainable chemistry initiatives, researchers have evaluated the environmental impact of (1S)-2-amino-1-(4-methylcyclohexyl)ethan-1-oL production processes. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during synthesis. Life cycle assessments highlight the importance of adopting eco-friendly practices to ensure long-term viability in chemical manufacturing.

In conclusion, (1S)-2-amino-1-(4-methylcyclohexyl)ethan-oL (CAS No. 222764oL-) is a multifaceted compound with diverse applications across various scientific domains. Its structural complexity, combined with recent advancements in synthesis and characterization techniques, underscores its significance as a versatile tool in modern chemistry.